Cas no 1392745-31-1 ((R)-3-(Methylsulfonyl)pyrrolidine hydrochloride)

• Product Name: (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride
• CAS No: 1392745-31-1
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• MDL: MFCD22416364
• CID: 2093947
• PubChem ID: 72207839
• Update Time: 2025-11-06

(R)-3-(Methylsulfonyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride
• (R)-3-(METHYLSULFONYL)PYRROLIDINEHYDROCHLORIDE
• (3R)-3-methanesulfonylpyrrolidine hydrochloride
• MFCD22416364
• 1392745-31-1
• Pyrrolidine, 3-(methylsulfonyl)-, hydrochloride (1:1), (3R)-
• (3R)-3-methylsulfonylpyrrolidine;hydrochloride
• EN300-7401999
• BS-21385
• CS-0357446

• MDL： MFCD22416364
• Inchi： 1S/C5H11NO2S.ClH/c1-9(7,8)5-2-3-6-4-5;/h5-6H,2-4H2,1H3;1H/t5-;/m1./s1
• InChI Key： LRCGEDCMPFJUSI-NUBCRITNSA-N
• SMILES： Cl.S(C)([C@H]1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 185.0277275g/mol
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride

(R)-3-(Methylsulfonyl)pyrrolidine hydrochloride (CAS No. 1392745-31-1): A Comprehensive Overview of Its Properties and Applications

The compound (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride (CAS No. 1392745-31-1) is a chiral pyrrolidine derivative that has garnered significant attention in the pharmaceutical and chemical research communities. Its unique structural features, including the methylsulfonyl group and the pyrrolidine ring, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the field.

One of the most frequently searched topics in organic chemistry is the role of chiral building blocks in drug discovery. (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride exemplifies this trend, as its enantiopure form is often utilized to achieve stereoselective synthesis. Researchers are particularly interested in how this compound can be employed to create pharmaceutical intermediates with high optical purity, a critical factor in developing safer and more effective therapeutics.

In recent years, the demand for sulfone-containing compounds has surged due to their versatility in medicinal chemistry. The methylsulfonyl moiety in (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride enhances its reactivity and solubility, making it a preferred choice for designing small-molecule inhibitors and enzyme modulators. This aligns with the growing interest in targeted drug delivery and precision medicine, as highlighted in numerous scientific publications and industry reports.

Another hot topic in the scientific community is the green synthesis of complex molecules. (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride has been explored in the context of sustainable chemistry, with researchers focusing on optimizing its production to minimize waste and energy consumption. This resonates with the broader push toward environmentally friendly manufacturing processes, a subject frequently searched by academics and industry professionals alike.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are also of great interest to chemists and formulators. For instance, its hydrochloride salt form improves its handling characteristics, a detail often queried by laboratory technicians and process chemists. Additionally, its compatibility with various reaction conditions and catalysts makes it a versatile tool in synthetic chemistry.

From a commercial perspective, (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride is listed in numerous chemical catalogs and is available from specialized suppliers. Its CAS number (1392745-31-1) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. This is particularly relevant given the increasing emphasis on supply chain transparency and quality control in the chemical industry.

In conclusion, (R)-3-(Methylsulfonyl)pyrrolidine hydrochloride (CAS No. 1392745-31-1) is a compound of significant scientific and industrial value. Its applications span drug development, catalysis, and material science, reflecting the interdisciplinary nature of modern chemistry. By addressing current trends such as chiral synthesis, sustainability, and precision medicine, this article aims to provide a comprehensive and engaging resource for researchers and professionals.